Cas no 731827-00-2 ([[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID)

• Product Name: [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID
• CAS No: 731827-00-2
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 844027
• PubChem ID: 2060540
• Update Time: 2025-07-17

[[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID
• {[5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 731827-00-2
• 2-{[5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-[[5-(4-fluorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• Z55903693
• EN300-07596
• 2-((5-(4-Fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• J-502798
• AKOS005198704
• ([5-(4-Fluorophenyl)-4-phenyl-4h-1,2,4-triazol-3-yl]thio)acetic acid
• 2-((5-(4-Fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• G35968
• {[5-(4-FLUOROPHENYL)-4-PHENYL-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID

• MDL： MFCD04036391
• Inchi： 1S/C16H12FN3O2S/c17-12-8-6-11(7-9-12)15-18-19-16(23-10-14(21)22)20(15)13-4-2-1-3-5-13/h1-9H,10H2,(H,21,22)
• InChI Key： IDFOHMGTLKLWGA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)F)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 329.06342597g/mol
• Monoisotopic Mass: 329.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID

Comprehensive Overview of [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID (CAS No. 731827-00-2)

[[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID (CAS No. 731827-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of triazole-based compounds like this one for applications in drug discovery and crop protection.

The molecular structure of [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID incorporates a fluorophenyl group and a phenyl substituent, which are critical for its chemical reactivity and binding affinity. These functional groups make it a promising candidate for modulating enzyme interactions, particularly in the context of anti-inflammatory and antimicrobial applications. Recent studies highlight the growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in precision medicine.

In the realm of agrochemicals, [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID is being investigated for its potential as a plant growth regulator or pesticide intermediate. The thioacetic acid moiety in its structure offers versatility in chemical modifications, enabling the development of derivatives with tailored properties. This adaptability is particularly relevant in addressing challenges such as pest resistance and sustainable farming, which are hot topics in modern agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 731827-00-2 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. Researchers often query databases for synthetic pathways or spectroscopic data related to this compound, underscoring its importance in method development. The integration of computational chemistry tools has further accelerated the exploration of its structure-activity relationships, a trend driven by the rise of AI-assisted drug design.

Environmental and safety profiles of [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Innovations in biodegradable formulations and low-toxicity alternatives are shaping the future of chemical research, with this compound serving as a case study for balancing efficacy and ecological impact. Such considerations are increasingly reflected in search trends, where terms like eco-friendly chemicals and sustainable synthesis dominate.

In summary, [[5-(4-FLUOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID (CAS No. 731827-00-2) exemplifies the intersection of medicinal chemistry and material science, offering multifaceted opportunities for innovation. Its relevance to contemporary research themes—such as targeted therapy, smart agriculture, and green manufacturing—ensures its continued prominence in scientific discourse and industrial applications.